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Compound of Interest

Compound Name: Cinnamyl Alcohol

Cat. No.: B053735

An In-depth Technical Guide to (2E)-3-Phenylprop-2-en-1-ol

This technical guide provides a comprehensive overview of (2E)-3-Phenylprop-2-en-1-ol,
commonly known as cinnamyl alcohol. It is intended for researchers, scientists, and
professionals in drug development and related fields. This document covers its nomenclature,
physicochemical properties, applications, detailed experimental protocols, and safety
information.

Nomenclature and Synonyms

The compound with the chemical formula CoH100 is systematically named according to IUPAC
nomenclature.

Preferred IUPAC Name: (2E)-3-Phenylprop-2-en-1-ol[1]

(2E)-3-Phenylprop-2-en-1-ol can exist in two isomeric forms, (Z) and (E). The (E)-isomer is the
most common and abundant in nature.[2]

Synonyms:
e Cinnamyl alcohol[1]
e Cinnamic alcohol[1]

» Styryl carbinol[1]
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Styron[1]

Phenylallyl alcohol[1]

3-Phenyl-2-propen-1-ol[3]

trans-Cinnamyl alcohol[3]

Physicochemical Properties

(2E)-3-Phenylprop-2-en-1-ol is a white crystalline solid at room temperature with a

characteristic hyacinth-like balsamic odor.[1][2] It becomes a yellow oil if impure.[1] It is

sparingly soluble in water but highly soluble in most common organic solvents like ethanol and

ether.[1]
Property Value Reference
Molecular Formula CoH100 [1]

Molar Mass 134.178 g-mol—* [1]
Melting Point 30-33°C [2]
Boiling Point 250 °C [2]
Density 1.044 g/mL at 25 °C [2]
Flash Point 126 °C [1]

Vapor Pressure

<0.01 mmHg at 25 °C

Vapor Density

4.6 (vs air)

Solubility in water

Slightly soluble

[1]

Appearance

Colorless crystals or white

solid

[1](2]

Odor

Sweet, balsam, hyacinth,

spicy, green

[2]
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Applications in Drug Development and Research

Cinnamyl alcohol is a versatile compound with significant applications in the pharmaceutical
and fragrance industries.[4]

o Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various
pharmaceutical compounds.[4][5] Notable examples include:

o

Reboxetine: An antidepressant.[1]

[¢]

Flunarizine and Naftifine: Used for treating fungal infections and peripheral vascular
conditions.[5]

[¢]

Dapoxetine: A treatment for premature ejaculation.[5]

[¢]

Taxol (Paclitaxel): A widely used chemotherapy drug.[5]

o Neuroprotective Properties: Research is being conducted to investigate its neuroprotective
effects, particularly in relation to epilepsy. This includes its potential to potentiate the
GABAergic system, promote antioxidant effects, and reduce pro-inflammatory mediators.[1]

» HDACS Inhibition: Cinnamyl alcohol, along with cinnamaldehyde and cinnamic acid, has
been shown to exhibit inhibitory activity against histone deacetylase 8 (HDACS), a potential
target in cancer therapy.[6]

o Flavor and Fragrance: Due to its pleasant aroma, it is widely used in perfumery, cosmetics,
and as a flavoring agent.[2][4]

Experimental Protocols
Chemical Synthesis

This protocol describes the synthesis of cinnamyl alcohol by the reduction of
cinnamaldehyde.

Materials:

» Freshly distilled cinnamaldehyde (21.7 g)
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Sodium trimethoxyborohydride (40 g)

Ether (100 ml)

Dilute sulfuric acid

Sodium sulfate

Procedure:

Add 21.7 g of freshly distilled cinnamaldehyde to a suspension of 40 g of sodium
trimethoxyborohydride in 100 ml of ether. The mixture will begin to boil during the addition.

 After the addition is complete, heat the mixture under reflux for 4 hours.

o Cool the reaction vessel and add dilute sulfuric acid until the evolution of hydrogen ceases.
o Separate the ethereal solution and dry it over sodium sulfate.

» Evaporate the solvent under vacuum.

» Purify the product by fractional distillation to yield cinnamyl alcohol (b.p. 134-135°/13 mm).
The expected yield is approximately 80% (17.5 g).[7]

This method outlines the continuous-flow hydrogenation of cinnamaldehyde to cinnamyl
alcohol.

Materials:

Cinnamaldehyde (0.02 mol, 2.64 g)

Ethanol (200 mL)

1% Pt/Silica catalyst cartridge (CatCart®)

H-Cube® continuous-flow hydrogenation reactor

Procedure:
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Prepare a solution of 2.64 g of cinnamaldehyde in 200 mL of ethanol. Use the freshly
prepared mixture to avoid chelate formation.

Switch on the H-Cube® and insert the 1% Pt/Silica CatCart®.

Set the desired flow rate (e.g., 1 mL/min) and allow the ethanol to flow through the system
for 1 minute to remove air.

Set the desired temperature and pressure (optimal parameters were found to be 80°C and
60 bar).

Activate hydrogen production and pump the cinnamaldehyde solution through the reactor.
Collect the product mixture in a sample vial.
Wash the CatCart® with ethanol to recover any absorbed material.

Analyze the product mixture by GC-MS to determine conversion and selectivity. At optimal
conditions, a conversion of 86.3% and a selectivity of 93% for cinnamyl alcohol can be
achieved.[8]

Biosynthesis

This protocol describes the biosynthesis of cinnamyl alcohol from cinnamic acid in a biphasic
system to overcome product inhibition.

Materials:

Engineered E. coli BLCS cells co-expressing carboxylic acid reductase and
phosphopantetheine transferase.

Cinnamic acid
Glucose
Phosphate-buffered saline (PBS, 100 mM, pH 7.0)

Dibutyl phthalate
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Procedure:

e Prepare a reaction mixture in the aqueous phase containing:

[¢]

3 mL of PBS (100 mM, pH 7.0)

17.4 mM cinnamic acid

[¢]

[e]

102 mM glucose

o

Wet E. coli BLCS cells to an optical density of 50 (ODseoo).

e Add an organic phase of dibutyl phthalate. The optimal volume ratio of organic to aqueous
phase is 0.4 (1.2 mL of dibutyl phthalate).

 Incubate the biphasic mixture at 30 °C with rotary shaking at 200 rpm for 6 hours.

» After the reaction, separate the phases and analyze the concentration of cinnamyl alcohol
in both the aqueous and organic phases. Under optimal conditions, a yield of 88.2% can be
achieved, with cinnamyl alcohol concentrated in the organic phase.[9]

Safety and Handling
Cinnamyl alcohol requires careful handling in a laboratory setting.

» General Precautions: Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly
after handling. Use only in a well-ventilated area.[10]

» Personal Protective Equipment (PPE):

o

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[10][11]

[¢]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[11]

[¢]

Respiratory Protection: Use a respirator if ventilation is inadequate or dust is generated.
[11]
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o First Aid Measures:

o

Inhalation: Move the person to fresh air.[10]

[¢]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes.[10]

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[10]

[e]

Ingestion: Do NOT induce vomiting. Rinse mouth with water if the person is conscious.[11]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and
sources of ignition.[11] Keep the container tightly closed.[10]

e Disposal: Dispose of waste material in accordance with local regulations.[10]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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